Cas no 1423032-74-9 (2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid
• CAS No: 1423032-74-9
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4598433
• PubChem ID: 71757475
• Update Time: 2025-06-13

2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-(2,2-difluoroethoxy)-

• Inchi： 1S/C8H7F2NO3/c9-6(10)4-14-7-5(8(12)13)2-1-3-11-7/h1-3,6H,4H2,(H,12,13)
• InChI Key： KTBYCMVQEFPSEY-UHFFFAOYSA-N
• SMILES： C1(OCC(F)F)=NC=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid

Comprehensive Overview of 2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid (CAS No. 1423032-74-9)

2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid (CAS No. 1423032-74-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoroethoxy and carboxylic acid functional groups, has garnered attention due to its versatile reactivity and potential as a building block in drug discovery. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The structural features of 2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid make it a valuable intermediate in medicinal chemistry. The presence of the pyridine ring provides a rigid scaffold, while the difluoroethoxy moiety enhances metabolic stability and bioavailability—a critical factor in modern drug design. Recent studies highlight its utility in optimizing pharmacokinetic properties, aligning with the growing demand for fluorinated compounds in the pharmaceutical industry. This trend is driven by the need for more efficacious and safer therapeutics, a topic frequently searched in academic and industrial forums.

In agrochemical research, 2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid is investigated for its potential as a precursor to novel herbicides and fungicides. The fluorine atoms in its structure contribute to enhanced lipophilicity and membrane permeability, traits highly sought after in crop protection agents. With sustainability becoming a key focus in agriculture, this compound’s role in developing eco-friendly pesticides aligns with global trends toward greener chemistry solutions—a hot topic in both scientific literature and public discourse.

From a synthetic perspective, the carboxylic acid group in 2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid offers diverse derivatization opportunities, enabling coupling reactions with amines or alcohols to form amides or esters, respectively. Such transformations are pivotal in combinatorial chemistry and high-throughput screening, addressing the pharmaceutical industry’s need for rapid compound diversification. Searches for carboxylic acid derivatives in drug synthesis have surged, reflecting its relevance in contemporary research.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy and mass spectrometry, which confirm its purity and structural integrity. These methods are frequently queried by chemists seeking robust protocols for fluorinated compound analysis. Furthermore, its stability under various pH conditions makes it a candidate for formulation studies—a subtopic often explored in pharmaceutical development forums.

In conclusion, 2-(2,2-difluoroethoxy)pyridine-3-carboxylic acid (CAS No. 1423032-74-9) represents a multifaceted compound with broad applicability across life sciences. Its synergy with current trends—such as fluorine in drug design, green agrochemicals, and high-efficiency synthesis—positions it as a compound of enduring interest. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing challenges in health and agriculture.